Cas no 1256255-94-3 (6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine)

6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine is a heterocyclic compound featuring a benzoxazine core substituted with bromine and fluorine at the 6- and 8-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and fluoro substituents enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The benzoxazine scaffold contributes to its stability and potential bioactivity, particularly in CNS-targeted drug discovery. Its high purity and well-defined synthetic pathway ensure reproducibility in research applications. This compound is particularly suited for medicinal chemistry efforts requiring selective functionalization of aromatic systems.
6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine structure
1256255-94-3 structure
Product Name:6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine
CAS No:1256255-94-3
MF:C8H7BrFNO
MW:232.049684762955
MDL:MFCD20441897
CID:1025030
PubChem ID:54758737
Update Time:2025-05-28

6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
    • 6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine
    • 1256255-94-3
    • AKOS015888597
    • MFCD20441897
    • AS-43390
    • A890148
    • A1-23776
    • SCHEMBL13035938
    • DB-169886
    • EN300-3034647
    • 2H-1,4-Benzoxazine, 6-bromo-8-fluoro-3,4-dihydro-
    • CS-0209191
    • DTXSID20716494
    • 6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine
    • MDL： MFCD20441897
    • Inchi： 1S/C8H7BrFNO/c9-5-3-6(10)8-7(4-5)11-1-2-12-8/h3-4,11H,1-2H2
    • InChI Key： HPXAPSFLFJWDJH-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C2=C(C=1)NCCO2)F

Computed Properties

  • Exact Mass: 230.97000
  • Monoisotopic Mass: 230.96950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26000
  • LogP: 2.53050

6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
211484-250mg
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
 1256255-94-3 95%
250mg
 ￡250.00 2022-03-01
Fluorochem
211484-1g
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
 1256255-94-3 95%
1g
 ￡563.00 2022-03-01
TRC
B681520-10mg
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[B][1,4]oxazine
 1256255-94-3
10mg
 $ 50.00 2022-06-06
TRC
B681520-50mg
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[B][1,4]oxazine
 1256255-94-3
50mg
 $ 135.00 2022-06-06
TRC
B681520-100mg
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[B][1,4]oxazine
 1256255-94-3
100mg
 $ 210.00 2022-06-06
Alichem
A019094355-1g
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
 1256255-94-3 95%
1g
 $699.00 2023-09-03
abcr
AB311239-250 mg
6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine; 96%
 1256255-94-3
250MG
 €333.00 2022-03-25
abcr
AB311239-1 g
6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine; 96%
 1256255-94-3
1g
 €710.50 2022-03-25
Chemenu
CM133640-1g
6-bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
 1256255-94-3 95%
1g
 $*** 2023-04-03
Matrix Scientific
212708-1g
6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine, 95%
 1256255-94-3 95%
1g
 $578.00 2023-09-11

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